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For Researchers, Scientists, and Drug Development Professionals

Introduction

Carbomer 934, a high molecular weight polymer of acrylic acid, is a cornerstone excipient in
the pharmaceutical and cosmetic industries. Its primary function is as a rheology modifier,
enabling the formation of stable gels, suspensions, and emulsions. This technical guide
provides a comprehensive overview of the chemical structure, properties, and applications of
Carbomer 934, with a focus on quantitative data and detailed experimental protocols to support
research and development activities.

Initially, it is important to clarify that the designation "YM-934" is not commonly associated with
this polymer in scientific literature. The correct and widely recognized identifier is Carbomer
934.

Chemical Structure and Properties

Carbomer 934 is a synthetic polymer of acrylic acid cross-linked with allyl ethers of sucrose.[1]
The IUPAC name for the polymer is poly(1-carboxyethylene).[2] Its polymeric nature means it
does not have a discrete molecular weight; instead, it is characterized by a high molecular
weight range.[3] The fundamental repeating unit is acrylic acid.

Table 1: Chemical and Physical Properties of Carbomer 934
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Property Value References

) Poly(acrylic acid), cross-linked
Chemical Name ] [1]
with allyl sucrose

CAS Number 9007-16-3 [4]
Molecular Formula (C3H40O2)n [2]
Appearance White, fluffy powder [5]
Odor Slightly acetic [5]
N Swells in water and other polar
Solubility [6]
solvents

pH of 0.5% aqueous
_ , 2.7-35 [7]
dispersion

Carboxylic Acid Content 56.0% - 68.0% [8]

Mechanism of Action: pH-Dependent Thickening

The thickening property of Carbomer 934 is activated upon neutralization of its acidic carboxylic
acid groups. In an aqueous dispersion, the polymer molecules remain in a coiled state. The
addition of a neutralizing agent (e.g., triethanolamine, sodium hydroxide) causes the carboxyl
groups to ionize. The resulting electrostatic repulsion between the negatively charged
carboxylate ions leads to the uncoiling and swelling of the polymer chains, significantly
increasing the viscosity of the solution and forming a gel.

Addition of
Neutralizing Agent
(e.g., TEA, NaOH)

Carbomer 934 in Water lonization of Electrostatic Repulsion Polymer Chain Vi @ Rmmihn
(Coiled State) Carboxylic Groups P Uncoiling & Swelling
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Figure 1: pH-Dependent Thickening Mechanism of Carbomer 934.

Quantitative Data
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Rheological Properties

The viscosity of Carbomer 934 gels is a critical parameter and is influenced by concentration,

pH, and the presence of other ions.

Table 2: Viscosity of Neutralized Aqueous Dispersions of Carbomer 934

Concentration (w/w

Viscosity (cP) Reference
%)
0.2% 73-78 2,050 - 5,450 [7]
0.5% 73-7.8 30,500 - 39,400 [7118]

Drug Release Kinetics

Carbomer 934 is extensively used in controlled-release oral solid dosage forms. The polymer
swells in the gastrointestinal tract, forming a gel layer that controls the diffusion of the
embedded drug. The release mechanism is often a combination of diffusion and erosion of the

polymer matrix.

Table 3: Drug Release Characteristics from Carbomer 934 Matrices (lllustrative)

Polymer
) Release L
Drug Concentration . Key Findings Reference
(%) Mechanism
(V]

Release rate

decreased with
) Anomalous (non- )
Theophylline 10%, 30%, 50% o increasing 9]
Fickian) transport
polymer

concentration.

Permeation

enhanced b
Clotrimazole 1.0% - _ _ Y [10]

various oils and

surfactants.
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Note: Specific release profiles are highly dependent on the drug's properties and the complete
formulation.

Toxicological Data

Carbomer 934 is generally considered a safe and biocompatible material for topical and oral
administration.

Table 4: Summary of Toxicological Data for Carbomer 934

Test Species Route Result Reference
Acute Oral

L Oral > 2500 mg/kg [3]
Toxicity (LD50)

Non-irritating at
Skin Irritation - - typical [11]

concentrations

May cause
Eye Irritation - - irritation at high [12]
concentrations

Experimental Protocols
Preparation of a Carbomer 934 Gel (1% wiw)

This protocol describes a standard method for preparing a simple aqueous gel.
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1. Weigh 19 of 2. Weigh 989 of
Carbomer 934 purified water

N/

3. Slowly sprinkle Carbomer 934
into the water with
continuous agitation

4. Allow the mixture to hydrate
(can take several hours)

l

5. Add a neutralizing agent
(e.g., Triethanolamine) dropwise

while stirring

H out of range

6. Monitor pH until it reaches
the desired range (e.g., 6.5-7.5)

H in range

7. Homogenize the gel to ensure
uniformity

End: Clear, viscous gel

Click to download full resolution via product page

Figure 2: Experimental Workflow for Carbomer 934 Gel Preparation.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b154355?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154355?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Methodology:

Dispersion: Slowly and carefully sift Carbomer 934 powder into the vortex of vigorously
agitated purified water. This helps to prevent the formation of clumps.

Hydration: Continue stirring until the polymer is fully dispersed. Allow the solution to stand for
a period (e.g., 2-24 hours) to ensure complete hydration of the polymer particles.

Neutralization: While stirring, add a neutralizing agent such as triethanolamine (TEA) or a
sodium hydroxide solution dropwise.

Gel Formation: As the pH of the dispersion approaches neutrality (typically pH 6-8), a
significant increase in viscosity will be observed, and a clear gel will form.

Final pH Adjustment: Carefully monitor the pH and add the neutralizer until the desired pH
and viscosity are achieved.

Viscosity Measurement of a Carbomer 934 Gel

Methodology:

Instrument: A rotational viscometer (e.g., Brookfield type) is commonly used.

Spindle and Speed Selection: Choose an appropriate spindle and rotational speed based on
the expected viscosity of the gel. For highly viscous gels, a T-bar spindle with a helipath
stand may be necessary to ensure fresh material is constantly being measured.

Sample Preparation: Place a sufficient amount of the gel in a beaker, ensuring there are no
air bubbles.

Equilibration: Allow the sample to equilibrate to the desired temperature (e.g., 25°C).

Measurement: Immerse the spindle into the gel to the specified depth. Allow the reading to
stabilize before recording the viscosity value in centipoise (cP) or Pascal-seconds (Pa-s).

Applications in Drug Development
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Carbomer 934's versatility makes it a valuable component in a wide range of pharmaceutical
formulations:

» Topical Gels and Creams: It provides the desired consistency and feel for products applied to
the skin.[10]

o Ophthalmic Preparations: Its mucoadhesive properties can prolong the contact time of drugs
with the ocular surface.

o Oral Suspensions: It effectively suspends insoluble drug particles, ensuring uniform dosage.

o Controlled-Release Tablets: It forms a hydrogel matrix that controls the release of the active
pharmaceutical ingredient over an extended period.[13][14]

o Bioadhesive Formulations: It can be used to formulate preparations that adhere to mucous
membranes, providing localized drug delivery.

Conclusion

Carbomer 934 remains a critical excipient in modern pharmaceutical and cosmetic formulation
due to its predictable and effective rheology-modifying properties. A thorough understanding of
its chemical characteristics, mechanism of action, and the impact of formulation variables on its
performance is essential for the successful development of stable and efficacious products.
The quantitative data and experimental protocols provided in this guide serve as a valuable
resource for researchers and formulators working with this versatile polymer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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